Cas no 2137547-07-8 (1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid
• CAS No: 2137547-07-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6388718
• PubChem ID: 165478096
• Update Time: 2025-05-22

1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid
• 2137547-07-8
• 1-[(benzyloxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid
• EN300-1067668

• Inchi： 1S/C17H23NO4/c1-17(2,3)14-10-18(9-13(14)15(19)20)16(21)22-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)
• InChI Key： VLDZIIKJBUWFET-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-4-Tert-Butylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137547-07-8, commonly referred to as 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which combines a pyrrolidine ring with a tert-butyl group and a benzyloxycarbonyl (Cbz) protecting group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the tert-butyl group in this compound provides steric bulk, which can influence the conformational flexibility and stability of the molecule. This feature is particularly advantageous in designing molecules with enhanced bioavailability and reduced off-target effects. Additionally, the Cbz group serves as an excellent protecting group for carboxylic acids during peptide synthesis, making this compound a valuable intermediate in the construction of complex biomolecules.

One of the most intriguing aspects of 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid is its potential in bioconjugation chemistry. Researchers have demonstrated that this compound can be efficiently coupled with various biomolecules, such as proteins and nucleic acids, to create novel bioconjugates with tailored functionalities. These bioconjugates have shown promise in targeted drug delivery systems and diagnostic applications, where precise control over molecular interactions is critical.

Moreover, the synthesis of this compound has been optimized through advancements in asymmetric catalysis and green chemistry. Traditional methods often relied on multi-step procedures involving hazardous reagents; however, recent breakthroughs have enabled the production of this compound using environmentally friendly protocols. For instance, the use of enantioselective organocatalysts has allowed for the scalable synthesis of this molecule with high enantiomeric excess, making it more accessible for large-scale applications.

In terms of physical properties, 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its spectroscopic data, including NMR and IR spectra, have been well-documented in recent publications, providing a solid foundation for its structural characterization and quality control.

The application of this compound extends beyond traditional chemical synthesis. In materials science, it has been explored as a precursor for generating advanced materials with unique mechanical and electronic properties. For example, its incorporation into polymer networks has led to materials with enhanced thermal stability and mechanical strength, opening new avenues for its use in high-performance composites.

Looking ahead, ongoing research is focused on expanding the utility of 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid in emerging fields such as nanotechnology and biotechnology. Its ability to serve as a modular building block makes it an ideal candidate for designing multifunctional nanomaterials with applications in sensing, imaging, and therapy.

In conclusion, 1-(benzyloxy)carbonyl-4-tert-butylpyrrolidine-3-carboxylic acid (CAS No. 2137547-07-8) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in future discoveries aimed at addressing complex scientific challenges.